Cas no 1240945-74-7 (3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone)

• Product Name: 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone
• CAS No: 1240945-74-7
• MF: C₂₀H₂₁FN₂O₅
• MW: 388.389549016953
• CID: 5460768
• Update Time: 2025-10-28

3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)azetidin-2-one
• Z775703118
• 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone

• Inchi： 1S/C20H21FN2O5/c1-27-11-3-2-10-22-18(14-6-4-8-16(12-14)23(25)26)19(20(22)24)28-17-9-5-7-15(21)13-17/h4-9,12-13,18-19H,2-3,10-11H2,1H3
• InChI Key： BBPPKQKCDODQPS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1C(N(CCCCOC)C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 543
• XLogP3: 3.3
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone

Comprehensive Overview of 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone (CAS No. 1240945-74-7)

The compound 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone (CAS No. 1240945-74-7) is a highly specialized β-lactam derivative with a unique structural framework. As a member of the azetidinone family, it has garnered significant attention in pharmaceutical and organic chemistry research due to its potential applications in drug discovery and development. The presence of fluorophenoxy, methoxybutyl, and nitrophenyl moieties in its structure contributes to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop targeted therapies with improved efficacy and reduced side effects. The compound's nitrophenyl group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential role as a pharmacophore in designing new enzyme inhibitors or receptor modulators.

The synthesis of 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone involves multi-step organic reactions, including cycloaddition and substitution processes. Its CAS No. 1240945-74-7 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial research. Given the rising interest in green chemistry, efforts are underway to optimize its synthesis using eco-friendly catalysts and solvent-free conditions, addressing the global push for sustainable chemical practices.

From a commercial perspective, 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone is often sought after by pharmaceutical manufacturers and contract research organizations (CROs). Its applications span preclinical studies, where it is evaluated for its bioactivity and mechanism of action. The compound's fluorine atom is a key feature, as fluorination is a common strategy to improve drug-like properties, such as membrane permeability and metabolic resistance. This has led to increased searches for fluorinated azetidinones and related derivatives in scientific literature and patent databases.

In the context of drug design, the azetidinone core of this compound is particularly noteworthy. β-Lactams, including 2-azetidinones, are historically significant as the backbone of antibiotics like penicillins and cephalosporins. However, recent studies highlight their versatility beyond antimicrobial activity, with potential roles in cancer therapy, anti-inflammatory agents, and central nervous system (CNS) drugs. The 3-nitrophenyl substituent in this compound may contribute to electron-withdrawing effects, influencing its interaction with biological targets.

Analytical characterization of 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and structural verification, which are critical for reproducible research outcomes. The compound's stability under various conditions is also a topic of investigation, as it impacts storage, handling, and formulation strategies in drug development pipelines.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone are being synthesized to optimize desired biological effects. This aligns with the broader trend of fragment-based drug discovery, where small molecular fragments are systematically modified to enhance potency and selectivity. The compound's unique scaffold offers a promising starting point for such endeavors, particularly in addressing unmet medical needs.

In summary, 3-(3-Fluorophenoxy)-1-(4-methoxybutyl)-4-(3-nitrophenyl)-2-azetidinone (CAS No. 1240945-74-7) represents a fascinating intersection of medicinal chemistry and organic synthesis. Its structural features and potential applications make it a valuable candidate for further research, particularly in the development of next-generation therapeutics. With ongoing advancements in computational chemistry and high-throughput screening, the compound's full potential is yet to be unlocked, offering exciting opportunities for innovation in the life sciences.